molecular formula Mn3(PO4)2<br>Mn3O8P2 B080445 Manganese(II) phosphate CAS No. 14154-09-7

Manganese(II) phosphate

Cat. No.: B080445
CAS No.: 14154-09-7
M. Wt: 354.76 g/mol
InChI Key: ZKCBQOQPFCSEFF-UHFFFAOYSA-H
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Manganese(II) phosphate is an inorganic compound with the chemical formula Mn₃(PO₄)₂. It is a significant compound in various industrial applications, particularly as a constituent of manganese-based phosphate conversion coatings . These coatings are known for their ability to protect metals from corrosion and wear.

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese(II) phosphate can be synthesized through several methods. One common method involves the reaction of manganese(II) sulfate with sodium phosphate under controlled conditions. The reaction typically occurs in an aqueous solution, and the resulting this compound precipitates out of the solution .

Industrial Production Methods: In industrial settings, manganese phosphating is performed using an immersion method. The process involves several steps, including degreasing and cleaning, water rinses, pickling in mineral acid, activation, manganese phosphating, and lubrication using oils or emulsion . The manganese phosphating step is typically carried out in a bath of dilute phosphoric acid at approximately 95°C for about 5–20 minutes .

Chemical Reactions Analysis

Types of Reactions: Manganese(II) phosphate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

    Oxidation: this compound can be oxidized to higher oxidation states of manganese using strong oxidizing agents such as potassium permanganate.

    Reduction: It can be reduced back to manganese(II) using reducing agents like hydrogen gas or sodium borohydride.

    Substitution: this compound can participate in substitution reactions where phosphate ions are replaced by other anions under suitable conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of manganese(III) or manganese(IV) compounds .

Comparison with Similar Compounds

Manganese(II) phosphate can be compared with other similar compounds such as iron(III) phosphate, cobalt(II) phosphate, and nickel(II) phosphate. These compounds share similar properties and applications but differ in their specific chemical behaviors and efficiencies. For example:

This compound stands out due to its unique combination of properties, making it particularly effective in applications requiring both corrosion resistance and catalytic activity.

Properties

IUPAC Name

manganese(2+);diphosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3Mn.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKCBQOQPFCSEFF-UHFFFAOYSA-H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Mn+2].[Mn+2].[Mn+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Mn3(PO4)2, Mn3O8P2
Record name Manganese(II) phosphate
Source Wikipedia
URL https://en.wikipedia.org/wiki/Manganese(II)_phosphate
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20872544
Record name Manganese(2+) phosphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20872544
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

354.76 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

14154-09-7
Record name Manganese(2+) phosphate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20872544
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Trimanganese bis(orthophosphate)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.034.529
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Manganese(II) phosphate
Reactant of Route 2
Reactant of Route 2
Manganese(II) phosphate
Reactant of Route 3
Manganese(II) phosphate
Reactant of Route 4
Manganese(II) phosphate
Reactant of Route 5
Manganese(II) phosphate
Reactant of Route 6
Manganese(II) phosphate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.